Cas no 88791-16-6 (4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid)

• Product Name: 4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid
• CAS No: 88791-16-6
• MF: C₁₀H₇BrO₃S
• MW: 287.129781007767
• CID: 621475
• PubChem ID: 13123237
• Update Time: 2025-06-13

4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-methoxy-1-benzothiophene-2-carboxylic acid
• 4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid
• Benzo[b]thiophene-2-carboxylic acid, 4-bromo-7-methoxy-
• 88791-16-6
• 4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylicacid
• DTXSID90519732

• Inchi： 1S/C10H7BrO3S/c1-14-7-3-2-6(11)5-4-8(10(12)13)15-9(5)7/h2-4H,1H3,(H,12,13)
• InChI Key： CKFWUXWMXMTOGU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C=C(C(=O)O)S2)OC

Computed Properties

• Exact Mass: 285.92993g/mol
• Monoisotopic Mass: 285.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid

4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid (CAS No. 88791-16-6): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid, identified by its CAS number 88791-16-6, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural framework, combining a benzo[b]thiophene core with bromo and methoxy substituents, imparts distinct chemical properties that make it invaluable for medicinal chemistry applications.

The benzo[b]thiophene scaffold is a well-documented motif in drug discovery, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of a bromo substituent at the 4-position and a methoxy group at the 7-position enhances the compound's reactivity and selectivity, making it an attractive building block for further functionalization. Recent studies have highlighted its role in developing novel therapeutic agents, particularly those aimed at modulating neurotransmitter pathways and addressing metabolic disorders.

In the realm of drug development, 4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid has been explored as a precursor for synthesizing small molecules with potential applications in treating neurodegenerative diseases. For instance, derivatives of this compound have shown promise in inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease. The bromine atom facilitates further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to introduce diverse functional groups and tailor the pharmacological properties of the resulting molecules.

The methoxy group at the 7-position not only influences the electronic distribution of the molecule but also contributes to its solubility and metabolic stability. This balance of structural features makes 4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid an ideal candidate for generating libraries of compounds for high-throughput screening. Pharmaceutical companies and academic researchers alike have leveraged this intermediate to identify lead candidates with enhanced binding affinity and improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For example, flow chemistry techniques have enabled efficient large-scale production of 4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid, reducing reaction times and improving yields. Additionally, green chemistry principles have been applied to minimize waste and hazardous byproducts, aligning with the growing emphasis on sustainable drug synthesis. These innovations underscore the compound's importance as a cornerstone in modern pharmaceutical manufacturing.

The intersection of organic synthesis and computational chemistry has also shed new light on the potential applications of 4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid. Molecular modeling studies have revealed its binding interactions with target proteins, providing insights into how structural modifications can optimize drug efficacy. Such simulations are instrumental in guiding medicinal chemists toward designing next-generation therapeutics with improved therapeutic indices.

In conclusion, 4-Bromo-7-methoxybenzo[b]thiophene-2-carboxylic acid (CAS No. 88791-16-6) represents a cornerstone in contemporary pharmaceutical research. Its unique structural features and reactivity make it an indispensable intermediate for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts aimed at addressing some of humanity's most pressing health challenges.